1-sulfooxymethylpyrene
1-sulfooxymethylpyrene
Brand Name:
Vulcanchem
CAS No.:
130965-73-0
VCID:
VC0145198
InChI:
InChI=1S/C17H12O4S/c18-22(19,20)21-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2,(H,18,19,20)
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O
Molecular Formula:
C17H12O4S
Molecular Weight:
312.3 g/mol
1-sulfooxymethylpyrene
CAS No.: 130965-73-0
Main Products
VCID: VC0145198
Molecular Formula: C17H12O4S
Molecular Weight: 312.3 g/mol
CAS No. | 130965-73-0 |
---|---|
Product Name | 1-sulfooxymethylpyrene |
Molecular Formula | C17H12O4S |
Molecular Weight | 312.3 g/mol |
IUPAC Name | pyren-1-ylmethyl hydrogen sulfate |
Standard InChI | InChI=1S/C17H12O4S/c18-22(19,20)21-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2,(H,18,19,20) |
Standard InChIKey | JEHJDOIFMGNIQI-UHFFFAOYSA-N |
SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O |
Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O |
Related CAS | 102207-43-2 (sodium) |
Synonyms | 1-sulfooxymethylpyrene 1-sulfooxymethylpyrene, sodium salt 1-sulphooxymethylpyrene |
PubChem Compound | 131320 |
Last Modified | Nov 11 2021 |
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